Cas no 1462-84-6 (Pyridine,2,3,6-trimethyl-)

Pyridine,2,3,6-trimethyl- Properties

Names and Identifiers

• Pyridine,2,3,6-trimethyl-
• 2,3,6-TRIMETHYLPYRIDINE
• 2,3,6-Collidine
• 2,3,6-trimethyl-pyridin
• Pyridine, 2,3,6-trimethyl-
• AO-801/41077394
• UNII-0G31C4W0MI
• SCHEMBL82917
• NSC 76593
• NSC76593
• 1462-84-6
• NS00024781
• Pyridine,3,6-trimethyl-
• FT-0633567
• Q27236734
• 0G31C4W0MI
• 2,3,6-trimethyl-pyridine
• EINECS 215-970-2
• UNII-S396YQ63EL
• AKOS006274053
• S396YQ63EL
• NSC-76593
• DTXSID5051731
• +Expand

• InChIKey： UTBIMNXEDGNJFE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11N/c1-6-4-5-7(2)9-8(6)3/h4-5H,1-3H3
• SMILES： CC1C(C)=CC=C(C)N=1

Computed Properties

• Exact Mass: 121.08923
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.089
• Heavy Atom Count: 9
• Complexity: 90.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• LogP: 2.00680
• PSA: 12.89
• Refractive Index: 1.5053
• Boiling Point: 180.91°C (estimate)
• Melting Point: -56.98°C (estimate)
• Flash Point: 47.6°C
• Density: 0.9220